• Home
  • Product List - impurities

impurities

  • 4,6-Dichloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidine
    4,6-Dichloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidine
    • Cat. No.:
    • B193185
    • CAS No.:
    • 150728-13-5
    • Molecular Formula:
    • C15H10Cl2N4O2
    • Molecular Weight:
    • 349.2 g/mol
    Description
    4,6-Dichloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidine, also known as 4,6-Dichloro-5-(2-methoxyphenoxy)-2,2'-bipyrimidine, is a useful research compound. Its molecular formula is C15H10Cl2N4O2 and its molecular we...
    - +
  • Equilin 3-Sulfate Sodium Salt
    Equilin 3-Sulfate Sodium Salt
    • Cat. No.:
    • B196225
    • CAS No.:
    • 16680-47-0
    • Molecular Formula:
    • C18H19NaO5S
    • Molecular Weight:
    • 370.4 g/mol
    Description
    Equilin sodium sulfate is a steroid sulfate. It is functionally related to an equilin.
    Estrogens and oral contraceptives are both associated with several liver related complications including intrahepatic cho...
    - +
  • Lycoramine
    Lycoramine
    • Cat. No.:
    • B192828
    • CAS No.:
    • 21133-52-8
    • Molecular Formula:
    • C17H23NO3
    • Molecular Weight:
    • 289.4 g/mol
    Description
    Lycoramine is a benzazepine.
    Lycoramine has been reported in Hymenocallis littoralis, Pancratium maritimum, and other organisms with data available.
    structure in first source...
    - +
  • 2-Amino-5-methylphenol
    2-Amino-5-methylphenol
    • Cat. No.:
    • B193566
    • CAS No.:
    • 2835-98-5
    • Molecular Formula:
    • C7H9NO
    • Molecular Weight:
    • 123.15 g/mol
    Description
    2-Amino-5-methylphenol reacts with bovine hemoglobin to form 2-amino-4,4α -dihydro-4α -7-dimethyl-3H-phenoxazine-3-one, which inhibits the proliferation of Poliovirus in Vero cells. It...
    - +
  • N-Desethyl brinzolamide
    N-Desethyl brinzolamide
    • Cat. No.:
    • B194973
    • CAS No.:
    • 404034-55-5
    • Molecular Formula:
    • C10H17N3O5S3
    • Molecular Weight:
    • 355.5 g/mol
    Description
    Brinzolamide Related Compound B is Brinzolamide derivative.
    - +
  • Doxepinol
    Doxepinol
    • Cat. No.:
    • B195833
    • CAS No.:
    • 4504-88-5
    • Molecular Formula:
    • C19H23NO2
    • Molecular Weight:
    • 297.4 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
    - +
  • Trihexyphenidyl Hydrochloride
    Trihexyphenidyl Hydrochloride
    • Cat. No.:
    • B193570
    • CAS No.:
    • 52-49-3
    • Molecular Formula:
    • C20H32ClNO
    • Molecular Weight:
    • 337.9 g/mol
    Description
    Trihexyphenidyl hydrochloride is an aralkylamine.
    Trihexyphenidyl Hydrochloride is the hydrochloride salt form of trihexyphenidyl, a synthetic, substituted piperidine with parasympatholytic activity used most...
    - +
  • Ceftizoxime
    Ceftizoxime
    • Cat. No.:
    • B193995
    • CAS No.:
    • 68401-81-0
    • Molecular Formula:
    • C13H13N5O5S2
    • Molecular Weight:
    • 383.4 g/mol
    Description
    A semisynthetic cephalosporin antibiotic which can be administered intravenously or by suppository. The drug is highly resistant to a broad spectrum of beta-lactamases and is active against a wide range of both ...
    - +
  • Carbidopa Ethyl Ester
    Carbidopa Ethyl Ester
    • Cat. No.:
    • B193583
    • CAS No.:
    • 91908-71-3
    • Molecular Formula:
    • C12H18N2O4
    • Molecular Weight:
    • 254.28 g/mol
    Description
    Carbidopa prodrug.
    - +
  • 6-[(2-Ethoxyphenoxy)(phenyl)methyl]morpholin-3-one
    6-[(2-Ethoxyphenoxy)(phenyl)methyl]morpholin-3-one
    • Cat. No.:
    • B195892
    • CAS No.:
    • 93886-32-9
    • Molecular Formula:
    • C19H21NO4
    • Molecular Weight:
    • 327.4 g/mol
    Description
    A metabolite of Esreboxetine. Esreboxetine is a selective norepinephrine reuptake inhibitor for the treatment of neuropathic pain and fibromyalgia but failed to show significant benefit over currently available...
    - +